Cas no 337920-63-5 (2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole)

• Product Name: 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole
• CAS No: 337920-63-5
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 6787016
• PubChem ID: 2765380
• Update Time: 2025-11-02

2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-2-pyridinyl butyl ether
• 2-(2-butoxypyridin-3-yl)-1,3-benzothiazole
• 10J-337S
• 337920-63-5
• AKOS005074904
• 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole

• Inchi： 1S/C16H16N2OS/c1-2-3-11-19-15-12(7-6-10-17-15)16-18-13-8-4-5-9-14(13)20-16/h4-10H,2-3,11H2,1H3
• InChI Key： WYUSXHLKAQRRLT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=CN=C1OCCCC

Computed Properties

• Exact Mass: 284.09833431g/mol
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.2Ų

Additional information on 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole

Comprehensive Overview of 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole (CAS No. 337920-63-5)

2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole, with the CAS number 337920-63-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the benzothiazole family, known for its diverse applications due to its unique chemical structure and properties. The presence of both pyridine and benzothiazole moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole has surged, particularly in the pharmaceutical industry, where it is explored for its potential as a bioactive scaffold. Researchers are investigating its role in developing novel antimicrobial agents and anti-inflammatory drugs, aligning with the growing global focus on combating antibiotic resistance and chronic inflammatory diseases. Its molecular structure allows for modifications that can enhance its efficacy and selectivity, making it a promising candidate for drug discovery.

Another area where 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole shows promise is in agrochemical applications. With the increasing need for sustainable farming practices, this compound is being studied for its potential as a pesticide intermediate. Its ability to interact with specific biological targets in pests while minimizing environmental impact aligns with the industry's shift toward eco-friendly solutions. This has led to a rise in searches for "benzothiazole derivatives in agriculture" and "green pesticides," reflecting user interest in sustainable alternatives.

The compound's CAS no. 337920-63-5 is frequently searched in academic and industrial databases, highlighting its relevance in chemical research. Its synthesis and characterization have been documented in several peer-reviewed journals, emphasizing its structural uniqueness and reactivity. For instance, its butoxy group contributes to its solubility in organic solvents, a property critical for its application in formulation chemistry. This aspect is particularly relevant to researchers looking for "solubility-enhancing additives" or "organic synthesis intermediates."

Beyond pharmaceuticals and agrochemicals, 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole is also explored in material science. Its aromatic system and electron-rich structure make it a candidate for developing organic semiconductors and fluorescent dyes. This aligns with the booming interest in organic electronics and sustainable materials, topics frequently searched by engineers and scientists. The compound's potential in optoelectronic devices further underscores its multidisciplinary appeal.

In conclusion, 2-(2-Butoxypyridin-3-yl)-1,3-benzothiazole (CAS no. 337920-63-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural versatility and functional adaptability make it a subject of ongoing research, driven by the need for innovative solutions in healthcare, agriculture, and technology. As interest in benzothiazole derivatives and pyridine-based compounds continues to grow, this compound remains at the forefront of scientific exploration.